• Propargyl-PEG4-thiol
    • Cat. No.:
    • B610251
    • CAS No.:
    • 1347750-80-4
    • Molecular Formula:
    • C11H20O4S
    • Molecular Weight:
    • 248.34 g/mol
    Description
    Propargyl-PEG4-thiol is a crosslinker containing a propargyl group and thiol group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemist...
  • Propargyl-PEG5-acid
    • Cat. No.:
    • B610252
    • CAS No.:
    • 1245823-51-1
    • Molecular Formula:
    • C14H24O7
    • Molecular Weight:
    • 304.34 g/mol
    Description
    Propargyl-PEG5-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
  • Propargyl-PEG5-amine
    • Cat. No.:
    • B610253
    • CAS No.:
    • Molecular Formula:
    • C13H25NO5
    • Molecular Weight:
    • 275.34 g/mol
    Description
    Propargyl-PEG5-amine is a PEG derivative containing a propargyl group and an amine group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl ...
  • N3-C4-NHS ester
    • Cat. No.:
    • B1312201
    • CAS No.:
    • 478801-48-8
    • Molecular Formula:
    • C9H12N4O4
    • Molecular Weight:
    • 240.22 g/mol
    Description
    N3-C4-NHS ester is a useful research compound. Its molecular formula is C9H12N4O4 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N3-C4-NHS ester suitable ...
  • bisSP1
    • Cat. No.:
    • B8116178
    • CAS No.:
    • Molecular Formula:
    • C12H23N9O2
    • Molecular Weight:
    • 325.37 g/mol
    Description
    BisSP1 is a useful research compound. Its molecular formula is C12H23N9O2 and its molecular weight is 325.37 g/mol. The purity is usually 95%.
    BenchChem offers high-quality bisSP1 suitable for many research...
  • Propargyl-O-C1-amido-PEG2-C2-NHS ester
    • Cat. No.:
    • B10818507
    • CAS No.:
    • Molecular Formula:
    • C16H22N2O8
    • Molecular Weight:
    • 370.35 g/mol
    Description
    Propargyl-O-C1-amido-PEG2-C2-NHS ester is a useful research compound. Its molecular formula is C16H22N2O8 and its molecular weight is 370.35 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P...
  • Tetrazine-biotin
    • Cat. No.:
    • B11829199
    • CAS No.:
    • Molecular Formula:
    • C19H23N7O2S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Tetrazine-biotin is a useful research compound. Its molecular formula is C19H23N7O2S and its molecular weight is 413.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tetrazine-biotin suitab...
  • Alkyne-PEG4-SS-PEG4-alkyne
    • Cat. No.:
    • B12414928
    • CAS No.:
    • Molecular Formula:
    • C22H38O8S2
    • Molecular Weight:
    • 494.7 g/mol
    Description
    Alkyne-PEG4-SS-PEG4-alkyne is a useful research compound. Its molecular formula is C22H38O8S2 and its molecular weight is 494.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Alkyne-PEG4-SS...
  • Propargyl-O-C1-amido-PEG3-C2-NHS ester
    • Cat. No.:
    • B15566793
    • CAS No.:
    • Molecular Formula:
    • C18H26N2O9
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Propargyl-O-C1-amido-PEG3-C2-NHS ester is a useful research compound. Its molecular formula is C18H26N2O9 and its molecular weight is 414.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pr...
  • Methyltetrazine-PEG4-SS-NHS ester
    • Cat. No.:
    • B15608779
    • CAS No.:
    • Molecular Formula:
    • C31H43N7O10S2
    • Molecular Weight:
    • 737.8 g/mol
    Description
    Methyltetrazine-PEG4-SS-NHS ester is a useful research compound. Its molecular formula is C31H43N7O10S2 and its molecular weight is 737.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Meth...
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